Cas no 42772-99-6 (Isoindolin-2-ol)

• Product Name: Isoindolin-2-ol
• CAS No: 42772-99-6
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 1029343
• PubChem ID: 57063867
• Update Time: 2025-07-20

Isoindolin-2-ol Chemical and Physical Properties

Names and Identifiers

• Isoindolin-2-ol
• 2-Hydroxy-1,3-dihydro-2H-isoindol
• 2-hydroxy-1,3-dihydroisoindole
• 2-hydroxyisoindoline
• 1,3-DIHYDROISOINDOL-2-OL
• A872823
• DTXSID80720193
• 1,3-Dihydro-2H-isoindol-2-ol
• SCHEMBL3402653
• 2,3-dihydro-1H-isoindol-2-ol
• SB64307
• 42772-99-6
• DB-182235

• MDL： MFCD26743669
• Inchi： 1S/C8H9NO/c10-9-5-7-3-1-2-4-8(7)6-9/h1-4,10H,5-6H2
• InChI Key： OPLCYGTZYZLOKI-UHFFFAOYSA-N
• SMILES： ON1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.5Ų

Isoindolin-2-ol Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on Isoindolin-2-ol

Research Brief on Isoindolin-2-ol (CAS: 42772-99-6): Recent Advances and Applications in Chemical Biology and Medicine

Isoindolin-2-ol (CAS: 42772-99-6) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key scaffold in drug discovery, particularly in the development of novel inhibitors and modulators for various biological targets. This research brief synthesizes the latest findings on Isoindolin-2-ol, focusing on its synthesis, mechanism of action, and emerging applications in disease treatment.

One of the most notable advancements in the study of Isoindolin-2-ol is its application in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Isoindolin-2-ol exhibit high binding affinity to the MDM2-p53 interaction, a critical pathway in cancer therapeutics. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, resulting in a lead candidate with nanomolar inhibitory activity. This breakthrough highlights the potential of Isoindolin-2-ol as a scaffold for developing next-generation anticancer agents.

In addition to its anticancer properties, Isoindolin-2-ol has shown promise in neurodegenerative disease research. A recent ACS Chemical Neuroscience publication reported that Isoindolin-2-ol derivatives act as potent modulators of the N-methyl-D-aspartate (NMDA) receptor, which is implicated in conditions such as Alzheimer's disease and Parkinson's disease. The study employed molecular docking and electrophysiological assays to elucidate the compound's binding mode and functional effects, providing a foundation for further preclinical development.

The synthesis of Isoindolin-2-ol and its derivatives has also seen significant innovation. A 2024 Organic Letters article described a novel catalytic asymmetric synthesis method that enables the efficient production of enantiomerically pure Isoindolin-2-ol derivatives. This method, which employs a chiral palladium catalyst, offers improved yields and stereoselectivity compared to traditional approaches, addressing a key challenge in the scalable production of these compounds for therapeutic use.

Beyond its pharmacological applications, Isoindolin-2-ol has been investigated for its role in chemical biology tools. Researchers have developed Isoindolin-2-ol-based fluorescent probes for real-time imaging of enzymatic activity in live cells, as reported in a 2023 Chemical Communications study. These probes exhibit high selectivity and sensitivity, enabling the visualization of protease activity in complex biological systems, which could facilitate drug screening and mechanistic studies.

In conclusion, recent research on Isoindolin-2-ol (CAS: 42772-99-6) underscores its multifaceted potential in drug discovery and chemical biology. From its role in targeting critical disease pathways to its utility as a synthetic building block and imaging tool, this compound continues to inspire innovative applications. Future studies are expected to further explore its therapeutic potential, particularly in combination with emerging technologies such as targeted drug delivery and CRISPR-based gene editing. The ongoing development of Isoindolin-2-ol derivatives promises to yield new insights and treatments for a range of medical conditions.